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Compound of Interest

Compound Name: Lyosol

Cat. No.: B611843

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and critical data for the effective use of
Lysol® brand disinfectants for routine disinfection of common laboratory equipment and
surfaces. Proper disinfection is a cornerstone of maintaining an aseptic environment,
preventing cross-contamination, and ensuring the integrity of experimental data and the safety
of laboratory personnel.

Introduction

Lysol® brand products, particularly Lysol® Disinfectant Spray, are readily available broad-
spectrum disinfectants. The primary active ingredients in many Lysol® formulations are a
combination of ethanol (30-60%) and quaternary ammonium compounds (QACSs).[1] This
combination provides efficacy against a wide range of bacteria, viruses, and fungi.[2][3][4][5]
Understanding the correct application, contact time, and material compatibility is crucial for
achieving the desired level of disinfection in a laboratory setting.

Product Efficacy and Specifications

Lysol® has demonstrated high efficacy against common laboratory contaminants and
pathogens. It is essential to adhere to the specified contact times to ensure microbial
inactivation.
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Table 1: Quantitative Efficacy Data for Lysol®
Disinfectants
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Specific ] )
Pathogen Type Log Reduction Contact Time Reference
Pathogens
Staphylococcus
aureus,
Salmonella
) choleraesuis, 30 seconds & 5
Bacteria o ) >5.6-8.2 ] [3]
Escherichia coli minutes
0O157:H7,
Pseudomonas
aeruginosa
Methicillin-
resistant 30 seconds & 5
>5.6 - 8.2 _ [3]
Staphylococcus minutes
aureus (MRSA)
Vancomycin-
resistant 30 seconds & 5
>5.6 - 8.2 _ [3]
Enterococcus minutes
species
Pseudomonas
spp.,
?p Consistently high N
Micrococcus o Not specified [2]
] zone of inhibition
spp., Bacillus
spp.
Viruses Poliovirus >3 Not specified [3]
Norovirus Effective 10 minutes [6][7]
99.9% _
SARS-CoV-2 ] o 2 minutes [8]
inactivation
Trichophyton
_ mentagrophytes ] )
Fungi Effective 10 minutes 9]
(Athlete's Foot
Fungus)
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Aspergillus niger
(Mold & Mildew)

Effective

3 minutes

[6]

Table 2: Required Contact Times for Lysol® Disinfectant

Spray

Application Contact Time Surfaces Instructions Reference
Surface must
remain wet for
o ] ] Hard, non-
Disinfection 3 minutes the full 3 [6][7][10]
porous surfaces .
minutes, then
allow to air dry.
Surface must
o Hard, non- remain wet for 10
Sanitization 10 seconds [6][7]
porous surfaces seconds, then
allow to air dry.
Surface must
i remain wet for
Norovirus ) Hard, non-
o ] 10 minutes the full 10 [6][7]
Disinfection porous surfaces ]
minutes, then
allow to air dry.
Allow to remain
) wet for 3 minutes
Mold & Mildew ) Pre-cleaned )
3 minutes and let air dry. [6]
Control surfaces

Repeat weekly or

as needed.

Standard Operating Protocol: Surface Disinfection
of Laboratory Equipment

This protocol outlines the procedure for disinfecting hard, non-porous surfaces of laboratory
equipment such as centrifuges, incubators, water baths, and benchtops.

3.1 Materials
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e Lysol® Disinfectant Spray

e Clean, lint-free cloths or paper towels

o Personal Protective Equipment (PPE): safety glasses, nitrile gloves, and a lab coat.[1][11]
3.2 Procedure

e Pre-cleaning: Before disinfection, it is critical to pre-clean surfaces to remove any organic
matter, dust, or debris that may interfere with the disinfectant's efficacy.[6][12] Use a
detergent or soap and water solution to wipe down the equipment. Rinse with a damp cloth
to remove any soap residue and allow the surface to dry.[13]

o Application of Disinfectant: Hold the Lysol® Disinfectant Spray can upright, 6 to 8 inches
from the surface.[6][7] Spray for 3 to 4 seconds until the surface is completely covered with a
mist.[6][7]

o Ensure Proper Contact Time: The surface must remain visibly wet for the required contact
time to achieve disinfection (typically 3 minutes).[6][10] If the surface begins to dry before the
contact time is reached, reapply the disinfectant.

» Air Dry: Allow the surface to air dry completely.[6] There is no need to wipe the surface after
disinfection unless it is a food-contact surface or an area prone to direct skin contact, in
which case it should be rinsed with potable water after the contact time is met.[6][12]

» Post-Disinfection: Dispose of used cleaning materials and PPE in the appropriate waste
receptacle.[13] Wash hands thoroughly after the procedure.

3.3 Material Compatibility

 Recommended Surfaces: Lysol® is suitable for most hard, non-porous surfaces commonly
found in laboratories, including stainless steel, glass, glazed porcelain, and plastics.[12]

» Surfaces to Avoid: Do not use Lysol® Disinfectant Spray on brass, copper, aluminum, or
painted wood surfaces.[12][14] For sensitive electronics or acrylic plastics, test on a small,
inconspicuous area first.[14]
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Experimental Protocol: Validation of Disinfection
Efficacy

This protocol provides a framework for researchers to validate the efficacy of Lysol® against
specific microorganisms of interest on common laboratory surfaces.

4.1 Objective To quantify the reduction of a target microorganism on a specific laboratory
surface material after treatment with Lysol® Disinfectant Spray.

4.2 Materials

e Target microorganism culture (e.g., E. coli, S. aureus)

» Sterile surface coupons (e.g., stainless steel, glass, polypropylene)
¢ Lysol® Disinfectant Spray

 Sterile swabs

» Neutralizing broth (e.g., D/E Neutralizing Broth) to inactivate the disinfectant's active
ingredients.[15]

e Agar plates for microbial enumeration
 Incubator

o Pipettes and sterile pipette tips

e Timer

4.3 Methodology

e Preparation of Inoculum: Culture the target microorganism to a known concentration (e.g.,
1076 - 108 CFU/mL).

o Surface Inoculation: Aseptically inoculate a defined area on each sterile surface coupon with
a known volume of the microbial culture. Allow the inoculum to dry completely in a biosafety
cabinet.
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Control Group: For each surface type, swab an inoculated, untreated coupon to determine
the baseline microbial load.

Disinfection: Following the Standard Operating Protocol (Section 3.0), spray the inoculated
coupons with Lysol® Disinfectant Spray, ensuring complete coverage.

Contact Time: Allow the disinfectant to remain on the surface for the manufacturer-
recommended contact time (e.g., 3 minutes).

Neutralization and Recovery: After the contact time has elapsed, swab the treated area of
the coupon. Immediately place the swab into a tube containing neutralizing broth to stop the
disinfectant's action.

Enumeration: Perform serial dilutions of the neutralizing broth and plate onto appropriate
agar media.

Incubation: Incubate the plates under suitable conditions for the target microorganism.

Data Analysis: Count the colonies on the plates and calculate the log reduction in microbial
count compared to the untreated control coupons.

Visual Representations
Diagram 1: Disinfection Workflow
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Step 1: Pre-Cleaning
(Detergent and Water)

'

Step 2: Rinse and Dry

Step 3: Apply Lysol®
(6-8 inches, 3-4 sec spray)

Step 4: Maintain Wet Contact Time
(e.g., 3 minutes for disinfection)

Step 5: Air Dry

Step 6: Post-Disinfection Procedures
(Dispose of waste, wash hands)

Click to download full resolution via product page

Caption: A stepwise workflow for the proper disinfection of laboratory surfaces using Lysol®.

Diagram 2: Logical Relationship of Disinfection
Components
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Prerequisites

Effective Disinfection ﬁ-ﬁ-

-
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Caption: Key factors that contribute to achieving effective disinfection in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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